Cas no 898790-46-0 (2-Cyanophenyl cyclobutyl ketone)

• Product Name: 2-Cyanophenyl cyclobutyl ketone
• CAS No: 898790-46-0
• MF: C₁₂H₁₁NO
• MW: 185.221843004227
• MDL: MFCD03841251
• CID: 1072298
• PubChem ID: 24724117
• Update Time: 2025-05-19

2-Cyanophenyl cyclobutyl ketone Chemical and Physical Properties

Names and Identifiers

• 2-Cyanophenyl cyclobutyl ketone
• 2-(cyclobutanecarbonyl)benzonitrile
• 2-CYANOPHENYLCYCLOBUTYLKETONE
• 898790-46-0
• DTXSID10642516
• MFCD03841251
• AKOS006277873

• MDL： MFCD03841251
• Inchi： 1S/C12H11NO/c13-8-10-4-1-2-7-11(10)12(14)9-5-3-6-9/h1-2,4,7,9H,3,5-6H2
• InChI Key： QLCOLIJMDKKMBC-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1C#N)C1CCC1

Computed Properties

• Exact Mass: 185.08400
• Monoisotopic Mass: 185.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86000
• LogP: 2.54108

Additional information on 2-Cyanophenyl cyclobutyl ketone

2-Cyanophenyl Cyclobutyl Ketone: A Comprehensive Overview

2-Cyanophenyl Cyclobutyl Ketone (CAS No. 898790-46-0) is a unique organic compound that has garnered attention in the fields of organic chemistry and materials science. This compound, characterized by its cyanophenyl and cyclobutyl ketone moieties, exhibits intriguing chemical properties and potential applications in various industries. Recent advancements in synthetic methodologies and its structural characterization have further highlighted its significance in modern chemical research.

The molecular structure of 2-Cyanophenyl Cyclobutyl Ketone consists of a cyanophenyl group attached to a cyclobutane ring, which is further connected to a ketone functional group. This arrangement imparts the compound with distinct electronic and steric properties, making it a valuable building block in organic synthesis. The cyanophenyl group contributes to the compound's aromaticity and electron-withdrawing characteristics, while the cyclobutane ring introduces strain and rigidity, enhancing its reactivity in certain chemical transformations.

Recent studies have explored the synthesis of 2-Cyanophenyl Cyclobutyl Ketone through various routes, including nucleophilic aromatic substitution and organocatalytic methods. These methods have not only improved the yield and purity of the compound but also opened new avenues for its application in drug discovery and material science. For instance, researchers have investigated its role as a precursor in the synthesis of bioactive molecules, where its rigid structure and functional groups facilitate the formation of complex molecular architectures.

In terms of physical properties, 2-Cyanophenyl Cyclobutyl Ketone is known for its high melting point and moderate solubility in organic solvents. These characteristics make it suitable for use in high-temperature applications or as a component in polymer formulations. Additionally, its electronic properties have been leveraged in the development of advanced materials, such as semiconductors and optoelectronic devices, where precise control over molecular structure is crucial.

The application of 2-Cyanophenyl Cyclobutyl Ketone extends beyond traditional chemical synthesis. Recent research has highlighted its potential as a chiral auxiliary in asymmetric catalysis, where its unique stereochemistry enhances the enantioselectivity of reactions. This has significant implications for the pharmaceutical industry, where the production of enantiopure compounds is paramount.

Moreover, the compound's stability under various reaction conditions has been extensively studied. Researchers have demonstrated that 2-Cyanophenyl Cyclobutyl Ketone can withstand harsh reaction environments, making it an ideal candidate for use in multi-step synthesis protocols. Its resistance to oxidative degradation also positions it as a promising candidate for use in oxidative coupling reactions, which are critical in the production of fine chemicals.

In conclusion, 2-Cyanophenyl Cyclobutyl Ketone (CAS No. 898790-46-0) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and material science, underscores its importance as a key player in modern chemical research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly significant role in both academic and industrial settings.